Cas no 670260-22-7 (2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid)

• Product Name: 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid
• CAS No: 670260-22-7
• MF: C₂₀H₁₇NO₅S₂
• MW: 415.482682943344
• CID: 5915271
• PubChem ID: 6182506
• Update Time: 2025-09-21

2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid
• (E)-2-((4-(((2,5-dimethylphenyl)sulfonyl)imino)-1-oxo-1,4-dihydronaphthalen-2-yl)thio)acetic acid
• SR-01000013266
• AKOS002386673
• SR-01000013266-1
• 670260-22-7
• F1565-0205
• 2-[(4E)-4-(2,5-dimethylphenyl)sulfonylimino-1-oxonaphthalen-2-yl]sulfanylacetic acid
• AB00674649-01
• 2-{[(4E)-4-[(2,5-dimethylbenzenesulfonyl)imino]-1-oxo-1,4-dihydronaphthalen-2-yl]sulfanyl}acetic acid

• Inchi： 1S/C20H17NO5S2/c1-12-7-8-13(2)18(9-12)28(25,26)21-16-10-17(27-11-19(22)23)20(24)15-6-4-3-5-14(15)16/h3-10H,11H2,1-2H3,(H,22,23)/b21-16+
• InChI Key： PPLCZNMWAXZCTP-LTGZKZEYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(/N=C1\C=C(C(C2C=CC=CC\1=2)=O)SCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 415.05481499g/mol
• Monoisotopic Mass: 415.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Additional information on 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid

Introduction to 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic Acid (CAS No. 670260-22-7)

2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid, identified by its CAS number 670260-22-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a naphthalene core modified with various functional groups. The presence of both sulfanyl and carboxylic acid functionalities makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid is notable for its potential biological activity. The naphthalene ring system is a common scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. Additionally, the sulfanyl group at the 2-position and the carboxylic acid at the 3-position provide opportunities for further derivatization, enabling the creation of molecules with tailored properties.

In recent years, there has been growing interest in compounds that exhibit dual functionality, such as those capable of modulating multiple biological pathways simultaneously. The sulfanyl and carboxylic acid groups in this compound suggest potential applications in drug design, particularly in the development of inhibitors or modulators targeting enzymes or receptors involved in disease processes. For instance, sulfanyl-containing compounds have been explored for their anti-inflammatory and antimicrobial properties, while carboxylic acids are frequently incorporated into drugs due to their ability to form hydrogen bonds and enhance solubility.

The (4E)-4-(2,5-dimethylbenzenesulfonyl)imino moiety represents a more specialized functional group that may contribute to the compound's unique chemical and biological properties. The imine group can participate in hydrogen bonding and coordination interactions, which are crucial for binding to biological targets. Furthermore, the presence of a dimethylbenzenesulfonyl substituent introduces rigidity and electronic bulk to the molecule, which can influence its binding affinity and selectivity. Such structural features are often exploited in rational drug design to optimize interactions with specific biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. When considering 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid, computational studies can be employed to model its binding mode to potential targets such as enzymes or receptors. These studies can help identify key interaction points and guide modifications to enhance potency and selectivity. Additionally, molecular dynamics simulations can provide insights into the dynamic behavior of the molecule in solution, which is essential for understanding its pharmacokinetic properties.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves functional group transformations such as sulfonylation, imination, and oxidation reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. For example, transition-metal-catalyzed reactions have revolutionized organic synthesis by enabling novel transformations that would be otherwise difficult or impossible to achieve using traditional methods.

In the context of drug discovery, 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid could serve as a valuable building block for more complex lead compounds. Its structural features allow for diverse derivatization strategies, enabling chemists to explore a wide range of chemical space. By systematically modifying different functional groups or introducing new ones, researchers can generate libraries of compounds for high-throughput screening against various biological targets.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, sulfanyl-containing compounds have been explored for their role in polymer chemistry due to their ability to enhance material properties such as thermal stability and mechanical strength. Similarly, derivatives of this compound could be investigated for their efficacy as crop protection agents or plant growth regulators.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxo-1,4-dihydronaphthalen-2-ylsulfanyl}acetic acid will remain relevant in the quest for novel treatments. The combination of structural complexity and functional diversity makes it an attractive candidate for further investigation. Future studies may focus on exploring its pharmacological profile through both experimental assays and computational modeling.

In conclusion,2-{(4E)-4-(2,5-dimethylbenzenesulfonyl)imino-1-oxyo 1， 4 - dihydronaphthalen - 2 - ylsulfanyl}acetic acid (CAS No .670260 -22 -7) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its versatility as a synthetic intermediate , make it a valuable asset for chemists developing new therapeutic agents . As our understanding of biological systems continues to evolve , compounds like this will play an increasingly important role in addressing complex diseases and improving human health .